Cas no 110405-99-7 (4-2-(Chloromethyl)phenylmorpholine)

• Product Name: 4-2-(Chloromethyl)phenylmorpholine
• CAS No: 110405-99-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD13378803
• CID: 3166514
• PubChem ID: 15724917
• Update Time: 2025-05-19

4-2-(Chloromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(Chloromethyl)phenylmorpholine
• 4-(2-(Chloromethyl)phenyl)morpholine
• AKOS009163349
• DTDMBBZYSCGLKW-UHFFFAOYSA-N
• AS-64201
• 110405-99-7
• 4-[2-(Chloromethyl)phenyl]morpholine
• SCHEMBL9802930
• 2-morpholinobenzyl chloride

• MDL： MFCD13378803
• Inchi： 1S/C11H14ClNO/c12-9-10-3-1-2-4-11(10)13-5-7-14-8-6-13/h1-4H,5-9H2
• InChI Key： DTDMBBZYSCGLKW-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1N1CCOCC1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-2-(Chloromethyl)phenylmorpholine

Recent Advances in the Study of 4-2-(Chloromethyl)phenylmorpholine (CAS: 110405-99-7)

4-2-(Chloromethyl)phenylmorpholine (CAS: 110405-99-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

One of the key areas of investigation has been the synthesis and optimization of 4-2-(Chloromethyl)phenylmorpholine. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity, making it more viable for large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which demonstrated high efficiency and selectivity.

In terms of biological activity, recent in vitro studies have highlighted the compound's potential as a modulator of specific neurotransmitter receptors. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 4-2-(Chloromethyl)phenylmorpholine exhibits affinity for the serotonin receptor subtype 5-HT2A, suggesting possible applications in the treatment of neurological disorders such as depression and schizophrenia. However, further in vivo studies are needed to validate these findings.

Another promising avenue of research involves the use of 4-2-(Chloromethyl)phenylmorpholine as a precursor in the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its incorporation into a new class of kinase inhibitors, which show potent activity against certain cancer cell lines. This underscores the compound's versatility and potential in oncology drug development.

Despite these advances, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties are areas that require further investigation. A 2023 review in Chemical Reviews emphasized the need for more comprehensive toxicological studies to ensure its safety profile for therapeutic use.

In conclusion, 4-2-(Chloromethyl)phenylmorpholine (CAS: 110405-99-7) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications, from neurotransmitter modulation to anticancer drug development, highlight its importance. Future studies should focus on optimizing its synthetic pathways, elucidating its mechanism of action, and evaluating its therapeutic potential in preclinical and clinical settings.